Cas no 1207175-75-4 (Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate)

• Product Name: Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate
• CAS No: 1207175-75-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 3159902
• PubChem ID: 55280744
• Update Time: 2025-10-28

Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate
• SCHEMBL20855694
• CS-0092352
• AKOS006336769
• ethyl 2-[3-(aminomethyl)oxetan-3-yl]acetate
• Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate
• Ethyl 3-(aminomethyl)-3-oxetaneacetate
• DTXSID301283444
• 810-507-6
• Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate hydrochloride
• 1207175-75-4

• Inchi： 1S/C8H15NO3/c1-2-12-7(10)3-8(4-9)5-11-6-8/h2-6,9H2,1H3
• InChI Key： WFUSHFQXCHYDIH-UHFFFAOYSA-N
• SMILES： O1CC(CN)(CC(=O)OCC)C1

Computed Properties

• Exact Mass: 173.10519334Da
• Monoisotopic Mass: 173.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate

Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate and CAS No 1207175-75-4: A Comprehensive Overview

Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound, identified by its CAS number CAS No 1207175-75-4, has garnered attention due to its unique structural properties and potential applications in drug discovery. The oxetane ring, a key structural feature, contributes to the molecule's flexibility and reactivity, making it a valuable scaffold for medicinal chemistry.

The compound's structure consists of an ethyl ester group attached to an oxalate moiety, which is further linked to a 3-(aminomethyl)oxetan-3-yl side chain. This arrangement provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities. The presence of both amine and ester functionalities makes it a versatile intermediate in the synthesis of more complex molecules, including peptidomimetics and other bioactive compounds.

In recent years, there has been growing interest in oxetane-based compounds due to their potential as pharmacophores. Oxetanes are known for their ability to mimic natural products and peptides, making them valuable tools in drug design. The aminomethyl group in Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate allows for further derivatization, enabling the creation of molecules with specific interactions with biological targets. This has led to several studies exploring its utility in the development of novel drugs.

One of the most promising applications of Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction and metabolism. Inhibiting these enzymes has been a major focus in drug development, particularly for diseases such as cancer and inflammation. The oxetane ring's ability to adopt multiple conformations makes it an ideal scaffold for designing inhibitors that can bind tightly to protease active sites.

Recent research has demonstrated the potential of Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate as a precursor in the synthesis of protease inhibitors. By modifying the amine and ester functionalities, researchers have been able to generate compounds with enhanced inhibitory activity against various proteases. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for further development.

The oxalate moiety in Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate also contributes to its versatility as a synthetic intermediate. Oxalates are commonly used in organic synthesis due to their stability and reactivity under various conditions. This makes them useful for constructing complex molecular architectures without compromising the integrity of other functional groups. The ability to introduce oxalate groups into molecules has been exploited in various synthetic strategies, including cross-coupling reactions and metal-catalyzed transformations.

In addition to its applications in drug development, Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate has shown potential in materials science. The unique structural properties of this compound make it suitable for use as a building block in the design of novel materials with specific properties. For instance, its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems.

The synthesis of Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate involves several steps that highlight its complexity as a molecular entity. The process typically begins with the preparation of an intermediate containing the oxetane ring, followed by functionalization with an amine group and subsequent esterification. The final step involves reacting the ester intermediate with an oxalate salt to yield the desired product. Each step requires careful optimization to ensure high yields and purity.

The chemical properties of Ethyl 2-(3-(